Cas no 107879-37-8 (3-Quinolinecarboxamide,N-methyl-4-(methylamino)-2-phenyl-)
107879-37-8 structure
Product Name:3-Quinolinecarboxamide,N-methyl-4-(methylamino)-2-phenyl-
CAS No:107879-37-8
MF:C18H17N3O
MW:291.347083806992
CID:157272
PubChem ID:3065388
Update Time:2025-04-19
3-Quinolinecarboxamide,N-methyl-4-(methylamino)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarboxamide,N-methyl-4-(methylamino)-2-phenyl-
- N-methyl-4-(methylamino)-2-phenylquinoline-3-carboxamide
- 3-Quinolinecarboxamide, N-methyl-4-(methylamino)-2-phenyl-
- DTXSID60148311
- 107879-37-8
- N-Methyl-4-(methylamino)-2-phenyl-3-quinolinecarboxamide
-
- Inchi: 1S/C18H17N3O/c1-19-17-13-10-6-7-11-14(13)21-16(15(17)18(22)20-2)12-8-4-3-5-9-12/h3-11H,1-2H3,(H,19,21)(H,20,22)
- InChI Key: RHUTWJWSJDQFJV-UHFFFAOYSA-N
- SMILES: O=C(C1C(C2C=CC=CC=2)=NC2C=CC=CC=2C=1NC)NC
Computed Properties
- Exact Mass: 291.13731
- Monoisotopic Mass: 291.137162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 54
Experimental Properties
- Density: 1.204
- Boiling Point: 508.4°Cat760mmHg
- Flash Point: 261.3°C
- Refractive Index: 1.666
- PSA: 54.02
- LogP: 3.29980
3-Quinolinecarboxamide,N-methyl-4-(methylamino)-2-phenyl- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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